Cas no 66147-99-7 (7-(4-Nitrophenyl)heptanoic acid)

7-(4-Nitrophenyl)heptanoic acid structure
66147-99-7 structure
Product Name:7-(4-Nitrophenyl)heptanoic acid
CAS No:66147-99-7
MF:C13H17NO4
MW:251.278383970261
CID:2197506
PubChem ID:12431180
Update Time:2025-04-21

7-(4-Nitrophenyl)heptanoic acid Chemical and Physical Properties

Names and Identifiers

    • 7-(4-Nitrophenyl)heptanoic acid
    • CS-0100708
    • 7-(4-nitrophenyl)heptanoicacid
    • AE-562/12222790
    • 66147-99-7
    • ZB1382
    • DB-341911
    • 7-{4-nitrophenyl}heptanoic acid
    • Inchi: 1S/C13H17NO4/c15-13(16)6-4-2-1-3-5-11-7-9-12(10-8-11)14(17)18/h7-10H,1-6H2,(H,15,16)
    • InChI Key: DKGPAKSYZIIBBX-UHFFFAOYSA-N
    • SMILES: OC(CCCCCCC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 251.11575802Da
  • Monoisotopic Mass: 251.11575802Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 83.1Ų

Experimental Properties

  • Density: 1.189±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 73-74 ºC (isopropyl ether )
  • Solubility: Almost insoluble (0.053 g/l) (25 º C),
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